Cas no 64778-78-5 (Benzeneethanamine,3,4-dimethoxy-a-methyl-,(aR)-)

• Product Name: Benzeneethanamine,3,4-dimethoxy-a-methyl-,(aR)-
• CAS No: 64778-78-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 502889
• PubChem ID: 11769408
• Update Time: 2023-10-31

Benzeneethanamine,3,4-dimethoxy-a-methyl-,(aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3,4-dimethoxy-a-methyl-,(aR)-
• (2R)-1-(3,4-dimethoxyphenyl)propan-2-amine
• (R)-(3,4-dimethoxyphenyl)-2-aminopropane
• (R)-1-(3,4-DIMETHOXYPHENYL) 2-PROPANAMINE
• (R)-1-(3,4-dimethoxyphenyl)-2-aminopropane
• (R)-2-Amino-1-(3,4-dimethoxyphenyl)propane
• (R)-3,4-dime
• (R)-3,4-Dimethoxyamphetamine
• (R)-3,4-dimethoxy-α-methylphenethylamine
• AG-G-43325
• Benzeneethanamine,3,4-dimethoxy-a-methyl-,(R)-
• SureCN2564908
• (R)-1-Methyl-2-(3,4-dimethoxyphenyl)ethylamine
• (R)-1-(3,4-DIMETHOXYPHENYL)2-PROPANAMINE
• (R)-1-(3,4-Dimethoxyphenyl)-2-propaneamine
• 64778-78-5
• (.ALPHA.R)-3,4-DIMETHOXY-.ALPHA.-METHYLBENZENEETHANAMINE
• CHEMBL4085162
• (R)-1-(3,4-Dimethoxy-phenyl)-2-propanamine
• UNII-6S23N68U86
• BENZENEETHANAMINE, 3,4-DIMETHOXY-.ALPHA.-METHYL-, (.ALPHA.R)-
• MFCD00671641
• 3,4-Dma, (R)-
• KAZPHAGSWZTKDW-MRVPVSSYSA-N
• 3,4-Dimethoxyamphetamine, (R)-
• 6S23N68U86
• (S)-1-(3,4-Dimethoxyphenyl)propan-2-amine
• SCHEMBL2564908
• (alphaR)-3,4-Dimethoxy-alpha-methylbenzeneethanamine
• (R)-3-(3,4-dimethoxyphenyl)-2-propylamine
• (R)-3,4-dimethoxy-amphetamine
• AKOS006273413
• Benzeneethanamine, 3,4-dimethoxy-alpha-methyl-, (alphaR)-

• Inchi： 1S/C11H17NO2/c1-8(12)6-9-4-5-10(13-2)11(7-9)14-3/h4-5,7-8H,6,12H2,1-3H3/t8-/m1/s1
• InChI Key： KAZPHAGSWZTKDW-MRVPVSSYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C[C@@H](C)N)OC

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289 ºC at 760 mmHg
• Flash Point: 139.8 ºC
• Refractive Index: 1.512
• Solubility: Slightly soluble (5.7 g/l) (25 º C),
• PSA: 44.48000
• LogP: 2.29380